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Compound of Interest

Compound Name: Hodgkinsine B

Cat. No.: B15618118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

complex indole alkaloid, Hodgkinsine B. The information presented herein is crucial for the

identification, characterization, and further development of this natural product and its

analogues. The data is compiled from the supporting information of the total synthesis of (-)-

Hodgkinsine B by Movassaghi et al. and is presented in a structured format for clarity and

ease of comparison.

Spectroscopic Data
The following tables summarize the key spectroscopic data for Hodgkinsine B, including ¹H

NMR, ¹³C NMR, and mass spectrometry.

¹H NMR Spectroscopic Data
Table 1: ¹H NMR (Nuclear Magnetic Resonance) data for Hodgkinsine B. The spectrum was

recorded on a 500 MHz spectrometer in Chloroform-d (CDCl₃). Chemical shifts (δ) are reported

in parts per million (ppm).
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Proton
Chemical Shift (δ,

ppm)
Multiplicity

Coupling Constant

(J, Hz)

H-4 7.21 d 7.5

H-5 6.79 t 7.5

H-6 7.08 t 7.5

H-7 6.56 d 7.5

H-2 3.34 m

H-2' 2.59 m

H-3 2.45 m

H-3' 2.05 m

N-Me 2.43 s

H-4'' 7.18 d 8.0

H-5'' 6.75 t 8.0

H-6'' 7.05 t 8.0

H-7'' 6.54 d 8.0

H-2'' 3.29 m

H-2''' 2.55 m

H-3'' 2.40 m

H-3''' 2.00 m

N-Me'' 2.41 s

H-4'''' 6.95 d 7.5

H-5'''' 6.65 t 7.5

H-6'''' 6.90 t 7.5

H-7'''' 6.45 d 7.5

H-2'''' 3.25 m
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H-2''''' 2.50 m

H-3'''' 2.35 m

H-3''''' 1.95 m

N-Me'''' 2.38 s

¹³C NMR Spectroscopic Data
Table 2: ¹³C NMR data for Hodgkinsine B. The spectrum was recorded on a 125 MHz

spectrometer in CDCl₃. Chemical shifts (δ) are reported in ppm.
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Carbon Chemical Shift (δ, ppm)

C-3a 87.1

C-8b 54.2

C-2 53.8

C-3 35.1

N-Me 36.5

C-4 129.2

C-5 118.9

C-6 128.1

C-7 109.8

C-8 151.8

C-9 132.5

C-3a' 86.9

C-8b' 54.0

C-2' 53.6

C-3' 34.9

N-Me' 36.3

C-4' 129.0

C-5' 118.7

C-6' 127.9

C-7' 109.6

C-8' 151.6

C-9' 132.3

C-3a'' 86.7
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C-8b'' 53.8

C-2'' 53.4

C-3'' 34.7

N-Me'' 36.1

C-4'' 128.8

C-5'' 118.5

C-6'' 127.7

C-7'' 109.4

C-8'' 151.4

C-9'' 132.1

Mass Spectrometry (MS) Data
Table 3: High-Resolution Mass Spectrometry (HRMS) data for Hodgkinsine B.

Technique Ionization Mode
Mass-to-Charge

Ratio (m/z)
Formula

ESI-TOF Positive [M+H]⁺ 519.3231 C₃₃H₃₉N₆

Experimental Protocols
The following sections detail the methodologies used to obtain the spectroscopic data

presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Proton (¹H) and carbon (¹³C) NMR spectra were acquired on a Bruker Avance 500 MHz

spectrometer. Samples of Hodgkinsine B were dissolved in deuterated chloroform (CDCl₃).

Chemical shifts are reported in parts per million (ppm) and are referenced to the residual

solvent peak (¹H: δ 7.26 ppm; ¹³C: δ 77.16 ppm).
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Mass Spectrometry (MS)
High-resolution mass spectra (HRMS) were obtained using an Agilent 6230 Time-of-Flight

(TOF) mass spectrometer with an electrospray ionization (ESI) source. The sample was

introduced via flow injection analysis. The instrument was operated in positive ion mode.

Data Acquisition and Analysis Workflow
The following diagram illustrates the general workflow for obtaining and analyzing the

spectroscopic data of Hodgkinsine B.
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Caption: Workflow for Spectroscopic Analysis of Hodgkinsine B.

To cite this document: BenchChem. [Spectroscopic Profile of Hodgkinsine B: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618118#spectroscopic-data-of-hodgkinsine-b-1h-
nmr-13c-nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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